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Compound of Interest

Compound Name: 4-tert-Butylcatechol

Cat. No.: B165716

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-Butylcatechol (4-TBC) is a substituted catechol that plays a critical role in various
industrial and research applications. Its unique chemical structure, featuring a bulky tert-butyl
group on the catechol framework, imparts significant antioxidant and polymerization-inhibiting
properties. This technical guide provides an in-depth overview of 4-TBC, encompassing its
nomenclature, physicochemical properties, key applications, and detailed experimental
protocols relevant to its study and use. The information presented herein is intended to serve
as a valuable resource for professionals in research, development, and quality control.

Synonyms and Alternative Names

A comprehensive list of synonyms and alternative names for 4-tert-Butylcatechol is provided
in Table 1, facilitating its identification across various chemical databases and literature.

Table 1: Synonyms and Alternative Names for 4-tert-Butylcatechol
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Name Type Name

IUPAC Name 4-tert-butylbenzene-1,2-diol[1][2][3]
CAS Registry Number 98-29-3[1][2][3]

Common Synonyms p-tert-Butylcatechol[1][2][3]

4-t-Butylcatechol[2][4]

TBC[1][3][5]

4-tert-Butylpyrocatechol[1][2][6]

p-tert-Butylpyrocatechol[1][2]

Systematic Names 1,2-Benzenediol, 4-(1,1-dimethylethyl)-[1][2]

4-(1,1-Dimethylethyl)-1,2-benzenediol[6][7][8]

1,2-Dihydroxy-4-tert-butylbenzene[1][2][7]

4-tert-Butyl-1,2-dihydroxybenzene[1][2][ 7]

Other Identifiers NSC-5310[1][7]

EINECS 202-653-9[2]

UNII-9A069144KR[3]

Physicochemical and Toxicological Data

A summary of the key physicochemical and toxicological properties of 4-tert-Butylcatechol is
presented in Table 2. This data is essential for safe handling, storage, and application of the
compound.

Table 2: Physicochemical and Toxicological Properties of 4-tert-Butylcatechol
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Property Value Reference
Molecular Formula C10H1402 [11121[3]
Molecular Weight 166.22 g/mol [5161[9]
White to light yellow crystalline
Appearance ] [3]
solid
Melting Point 52-55 °C [4]
Boiling Point 285 °C [3][4]6]
Flash Point 113 °C (closed cup) [6][10]
Solubility in Water 0.2 g/100 mL (25 °C) [4107]
o ) Soluble in methanol, ethanol,
Solubility in Organic Solvents [416111]

acetone, ether

LD50 (Oral, Rabbit)

815 mg/kg

[7]

LD50 (Dermal, Rat)

1331 mg/kg

[7]

Key Applications

4-tert-Butylcatechol is widely utilized across various industries due to its potent inhibitory and

antioxidant properties.

o Polymerization Inhibitor: Its primary application is as a highly effective inhibitor for the

polymerization of monomers such as styrene, butadiene, and vinyl acetate during their

manufacturing, transportation, and storage.[2][12][13] It is reported to be 25 times more

effective than hydroquinone at 60°C for this purpose.[12]

o Antioxidant: 4-TBC serves as an antioxidant in a range of materials including synthetic

rubber, polymers, and oils.[12][13]

» Stabilizer: It is used as a stabilizer in the production of polyurethane foam.[12][13]

o Chemical Intermediate: 4-TBC is a precursor in the synthesis of other chemical compounds.

[11]
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Experimental Protocols

This section provides detailed methodologies for key experiments involving 4-tert-
Butylcatechol.

Evaluation of Polymerization Inhibition

This protocol is adapted from established methods for assessing the efficacy of polymerization
inhibitors.[1]

Objective: To determine the effectiveness of 4-TBC in inhibiting the polymerization of a
monomer (e.g., styrene).

Materials:

Styrene monomer (inhibitor-free)

4-tert-Butylcatechol (4-TBC)

Nitrogen gas

Adiabatic cell reactor

Syringe pumps

K-type thermocouple

Procedure:

Purge the adiabatic cell reactor with nitrogen gas to create an inert atmosphere.

Using syringe pumps, introduce a known mass of styrene monomer and the desired
concentration of 4-TBC into the reactor.

Heat the reactor to a constant temperature (e.g., 115°C) and monitor the temperature using
the thermocouple.

After a predetermined time (e.g., 4 hours), terminate the reaction by rapid cooling.
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« |solate the polymer formed and weigh it.

o Calculate the percentage of polymer growth using the formula: Growth (%) = (mass of
polymer / initial mass of monomer) x 100

Antioxidant Activity Assays

The following protocols for DPPH and ABTS assays are standard methods for evaluating the
antioxidant capacity of chemical compounds and can be applied to 4-TBC.

Objective: To measure the ability of 4-TBC to scavenge the DPPH free radical.

Materials:

4-tert-Butylcatechol (4-TBC)

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol

Spectrophotometer or microplate reader

Procedure:

Prepare a stock solution of 4-TBC in methanol.
e Prepare a series of dilutions of the 4-TBC stock solution.

e Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared
and kept in the dark.

e In atest tube or microplate well, mix a specific volume of each 4-TBC dilution with the DPPH
solution.

e A control sample should be prepared containing only methanol and the DPPH solution.
 Incubate the mixtures in the dark at room temperature for 30 minutes.

e Measure the absorbance of each solution at 517 nm.
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» Calculate the percentage of DPPH radical scavenging activity using the formula: %
Scavenging Activity = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is
the absorbance of the control and Abs_sample is the absorbance of the sample containing 4-
TBC.

Objective: To measure the ability of 4-TBC to scavenge the ABTS radical cation.

Materials:

4-tert-Butylcatechol (4-TBC)

ABTS

Potassium persulfate

Ethanol or phosphate-buffered saline (PBS)

Spectrophotometer or microplate reader
Procedure:

o Prepare the ABTS radical cation (ABTSe+) by reacting a 7 mM aqueous solution of ABTS
with a 2.45 mM aqueous solution of potassium persulfate. Allow the mixture to stand in the
dark at room temperature for 12-16 hours.

e Dilute the ABTSe+ solution with ethanol or PBS to an absorbance of 0.70 £ 0.02 at 734 nm.
o Prepare a stock solution of 4-TBC in a suitable solvent and create a series of dilutions.

e Add a small volume of each 4-TBC dilution to the diluted ABTSe+ solution.

e A control sample should be prepared with the solvent and the diluted ABTSe+ solution.

o After a specific incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

o Calculate the percentage of ABTS radical scavenging activity using a formula similar to the
DPPH assay.
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Analytical Determination by High-Performance Liquid
Chromatography (HPLC)

This protocol provides a general method for the analysis of 4-TBC using reverse-phase HPLC.

[3]
Objective: To separate and quantify 4-TBC in a sample matrix.
Materials:

e HPLC system with a UV detector

Newcrom R1 column or equivalent C18 column

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or formic acid (for MS compatibility)

Procedure:

Prepare the mobile phase, for example, a mixture of acetonitrile and water with a small
amount of phosphoric acid (e.g., 0.1%).

» Prepare a standard solution of 4-TBC of known concentration in the mobile phase.

o Prepare the sample solution by dissolving it in the mobile phase and filtering it through a
0.45 pm filter.

e Set the HPLC parameters:
o Column: Newcrom R1 or equivalent
o Mobile Phase: Acetonitrile/Water/Acid mixture (isocratic or gradient)

o Flow Rate: e.g., 1.0 mL/min
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o Injection Volume: e.g., 20 pL

o Detection Wavelength: Determined by UV scan of 4-TBC (typically around 280 nm)

* Inject the standard and sample solutions into the HPLC system.

« |dentify the 4-TBC peak in the sample chromatogram by comparing its retention time with
that of the standard.

e Quantify the amount of 4-TBC in the sample by comparing the peak area with the peak area
of the standard.

Electrochemical Analysis by Cyclic Voltammetry

This protocol outlines the study of the electrochemical oxidation of 4-TBC.[5][7]
Objective: To investigate the redox behavior of 4-TBC.

Materials:

Potentiostat/galvanostat system

Three-electrode cell (working electrode: e.g., glassy carbon; reference electrode: e.g.,
Ag/AgCI; counter electrode: e.g., platinum wire)

Aqueous solution (e.g., phosphate buffer, pH 7.0)

4-tert-Butylcatechol

Procedure:

Prepare a solution of 4-TBC (e.g., 1 mM) in the aqueous buffer.

Set up the three-electrode cell with the prepared solution.

Perform cyclic voltammetry by scanning the potential from an initial value to a final value and
then back to the initial value at a specific scan rate (e.g., 100 mV/s).

Record the resulting voltammogram (current vs. potential).
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e The voltammogram will show the oxidation and reduction peaks of 4-TBC, providing
information about its redox potentials and the reversibility of the electrochemical process.
The results indicate that 4-TBC undergoes oxidation to form the corresponding o-quinone.[5]

Signaling Pathways and Biological Interactions

4-tert-Butylcatechol has been shown to interact with cellular signaling pathways. Notably, it is
implicated in the PERK-elF2a-ATF4 axis of the unfolded protein response (UPR) in
melanocytes.[14] This pathway is involved in the cellular stress response. The activation of this
pathway by compounds like 4-TBC is linked to the expression of antioxidant response genes.
[14]

Visualizations
Proposed Mechanism of Free Radical Scavenging

The antioxidant activity of catechol-based inhibitors like 4-TBC is primarily attributed to their
ability to donate a hydrogen atom to a free radical, thereby neutralizing it. The resulting
catechol radical is stabilized by resonance.
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Caption: Proposed mechanism of free radical scavenging by 4-tert-Butylcatechol.

Experimental Workflow for Evaluating Polymerization
Inhibitors

The process of evaluating the effectiveness of a polymerization inhibitor involves a systematic

workflow from sample preparation to data analysis.
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Caption: Experimental workflow for evaluating polymerization inhibitors.
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Conclusion

4-tert-Butylcatechol is a versatile and highly effective chemical with significant industrial and
research applications, primarily driven by its potent antioxidant and polymerization-inhibiting
properties. This guide has provided a comprehensive overview of its synonyms, key
physicochemical data, and detailed experimental protocols for its analysis and evaluation. The
provided information and methodologies are intended to support researchers, scientists, and
drug development professionals in their work with this important compound. As with any
chemical, appropriate safety precautions should always be taken during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/4-tert-Butylcatechol/
https://www.benchchem.com/product/b165716#synonyms-and-alternative-names-for-4-tert-butylcatechol
https://www.benchchem.com/product/b165716#synonyms-and-alternative-names-for-4-tert-butylcatechol
https://www.benchchem.com/product/b165716#synonyms-and-alternative-names-for-4-tert-butylcatechol
https://www.benchchem.com/product/b165716#synonyms-and-alternative-names-for-4-tert-butylcatechol
https://www.benchchem.com/product/b165716#synonyms-and-alternative-names-for-4-tert-butylcatechol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165716?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

